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Compound of Interest

Compound Name: Trisodium arsenite

Cat. No.: B083169 Get Quote

An In-Depth Technical Guide to Trisodium Arsenite: Chemical Structure, Properties, and

Biological Interactions

This technical guide provides a comprehensive overview of trisodium arsenite (Na₃AsO₃),

intended for researchers, scientists, and drug development professionals. The document

details its chemical and physical properties, experimental protocols for its synthesis and

analysis, and its effects on cellular signaling pathways.

Chemical Structure and Properties
Trisodium arsenite is an inorganic compound and the sodium salt of arsenous acid.[1] It is

also referred to as sodium orthoarsenite.[2] Structurally, it consists of three sodium cations

(Na⁺) and one arsenite anion (AsO₃³⁻).[1] It is a white, crystalline solid that is soluble in water.

[1][3]

Quantitative Physicochemical Data
The key physicochemical properties of trisodium arsenite are summarized in the table below

for easy reference.
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Property Value Reference

Molecular Formula AsNa₃O₃ [1][3][4]

Molecular Weight 191.889 g/mol [1][3][4]

CAS Number 13464-37-4, 14060-38-9 [1][2][4]

Appearance White crystalline solid [3]

Melting Point 320 °C (decomposes) [3]

Boiling Point Data not readily available

Density Data not readily available

Solubility in Water Up to 100 g/L at 20°C [1]

Experimental Protocols
This section details methodologies for the synthesis, purification, and analysis of trisodium
arsenite, as cited in various sources.

Synthesis of Sodium Arsenite
A common laboratory-scale synthesis involves the reaction of arsenic trioxide with sodium

hydroxide.

Procedure:

A paste of powdered arsenic trioxide (1.1 moles) is prepared with a small amount of water.

This paste is then dissolved in a solution of sodium hydroxide (6.9 moles) in 600 cc of water.

The resulting solution is diluted with an additional 600 cc of water.[5]

For the preparation of a granular product, a patented industrial method exists:

A weighed amount of arsenic trioxide is placed in a mixer.

A hot, concentrated solution of sodium hydroxide is added on top of the arsenic trioxide.
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The mixture is then agitated, initiating a vigorous reaction that expels water, resulting in a

solid, granular product.

Purification of Sodium Arsenite Solutions
Impurities in sodium arsenite solutions prepared from crude arsenic trioxide can be removed

through precipitation.

Procedure:

An aqueous solution of sodium sulfide or sodium bisulfide is added to the impure sodium

arsenite solution.

The mixture is heated to between 80 and 100 °C for approximately one hour to precipitate

impurities.

For a more effective precipitation, calcium oxide or calcium hydroxide can also be added.

The precipitated impurities are then separated from the purified sodium arsenite solution by

filtration or centrifugation.

Preparation of a Standard 0.05 M Sodium Arsenite
Solution
For analytical applications, a standardized solution of sodium arsenite can be prepared.

Procedure:

Weigh out 6.496 g of sodium arsenite.

Transfer the weighed sodium arsenite into a 1-liter volumetric flask.

Add a small amount of distilled water to the flask and swirl to dissolve the solid.

Once dissolved, fill the flask with distilled water up to the mark and mix thoroughly.

Signaling Pathways and Biological Effects
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Trisodium arsenite is a well-known cellular stressor that can induce a variety of biological

effects, including apoptosis and altered cell proliferation, through the modulation of several key

signaling pathways.

Exposure to sodium arsenite can lead to oxidative stress, which in turn activates mitogen-

activated protein kinase (MAPK) pathways, including c-Jun N-terminal kinases (JNK), p38, and

extracellular signal-regulated kinases (ERK). The activation of these kinases can lead to the

downstream activation of transcription factors such as activator protein-1 (AP-1) and nuclear

factor-kappa B (NF-κB). These transcription factors regulate the expression of genes involved

in cell growth, differentiation, and apoptosis.

Long-term exposure to sodium arsenite has been shown to increase the expression of positive

regulators of cell proliferation, such as c-myc and E2F-1, while decreasing the expression of

negative regulators like MAP kinase phosphatase-1 and p27(Kip1). This dysregulation of

proliferative signaling is thought to contribute to the carcinogenic properties of arsenic.

Mandatory Visualizations
Chemical Structure of Trisodium Arsenite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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